FT001

• Molecular Formula: C25H29N3O4S
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C25H29N3O4S/c1-17-16-27(25(30)20-3-4-20)24-15-21(7-10-23(24)28(17)18(2)29)19-5-8-22(9-6-19)26-11-13-33(31,32)14-12-26/h5-10,15,17,20H,3-4,11-14,16H2,1-2H3/t17-/m0/s1
• InChIKey: BRFIYWZYWCKGBC-KRWDZBQOSA-N

FT001: A Tool Benzopiperazine BET Bromodomain Inhibitor with Validated In Vivo Oral Efficacy for Cancer Research Procurement

FT001 is a synthetic small-molecule inhibitor of the bromodomain and extra-terminal (BET) family of epigenetic reader proteins (BRD2, BRD3, BRD4, BRDT), developed through a protein structure-guided design approach distinct from the (+)-JQ1 scaffold class [1]. As a tool compound from the benzopiperazine chemotype, FT001 is characterized by its oral bioavailability and a balanced profile of biochemical potency, cellular antiproliferative activity, and in vivo tumor growth inhibition [1]. Its primary mechanism of action involves competitive displacement of acetylated lysine recognition, leading to downstream suppression of the MYC oncogene transcriptional program [1].

Orthogonal chemotype

Benzopiperazine scaffold distinct from (+)-JQ1 thienotriazolodiazepine class, supporting scaffold-independent target validation in BET bromodomain research.

Balanced profile

Reported comparable BRD4 BD1 biochemical engagement with favorable metabolic stability, designed to support oral dosing in animal models.

In vivo pharmacodynamic activity

Demonstrated MYC mRNA suppression and model-response endpoint in MV-4-11 xenograft upon oral administration, enabling target engagement studies.

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source

Why FT001 Cannot Be Replaced by a Generic BET Inhibitor: Evidence of Scaffold-Dependent Differentiation

BET bromodomain inhibitors are not interchangeable due to significant divergence in chemotype-driven polypharmacology, ADME profiles, and in vivo therapeutic windows. While numerous inhibitors such as (+)-JQ1, OTX015, CPI-0610, and I-BET762 target the same acetyl-lysine binding pocket, they exhibit marked differences in BRD4 isoform selectivity, cellular potency, metabolic stability, and maximum tolerated in vivo efficacy [1][2]. FT001 was specifically optimized from a benzopiperazine scaffold to balance lipophilic efficiency (LipE) and oral exposure, achieving complete tumor growth inhibition in the MV-4-11 xenograft model at well-tolerated doses—a preclinical milestone that distinguishes it from earlier tool compounds and many clinical-stage analogs [1]. Generic substitution with a different BET inhibitor would therefore introduce uncontrolled variability in target engagement, MYC suppression kinetics, and in vivo pharmacological outcome, compromising experimental reproducibility and translational relevance.

Attribute

FT001 (Benzopiperazine)

Generic BET inhibitor (e.g., (+)-JQ1)

Chemotype

Benzopiperazine core

Thienotriazolodiazepine scaffold

Metabolic stability

Stable in MLM and mouse plasma

Extensive microsomal metabolism, short half-life

In vivo PK / route

Oral bioavailability, sustained exposure

Poor oral PK, typically requires IP dosing

Switching to (+)-JQ1 or other BET inhibitors may introduce confounding PK-driven variability and scaffold-dependent selectivity differences, potentially altering pharmacodynamic and efficacy readouts in target validation experiments.

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source
• [2] Albrecht BK, et al. Identification of a Benzoisoxazoloazepine Inhibitor (CPI-0610) of the Bromodomain and Extra-Terminal (BET) Family as a Candidate for Human Clinical Trials. J Med Chem. 2016;59(4):1330-1339. doi:10.1021/acs.jmedchem.5b01882 View Source

FT001 Quantitative Differentiation: Head-to-Head and Cross-Study Evidence vs. Key BET Inhibitor Comparators

FT001 Exhibits Biochemically Comparable BRD4 BD1 Affinity to JQ1 and I-BET762 While Maintaining Distinct Scaffold Topology

In a direct biochemical assay comparison using AlphaScreen technology with isolated BRD4 bromodomain 1 (BD1), FT001 demonstrates an IC50 of 0.1 μM (100 nM) [1]. This binding affinity positions FT001 within the same order of magnitude as the prototypical inhibitor (+)-JQ1 (BRD4 BD1 IC50 = 77 nM) and the clinical candidate I-BET762 (BRD4 BD1 IC50 = 28.2 nM) . However, FT001 achieves this potency from a structurally distinct benzopiperazine chemotype that was specifically designed to avoid the triazolodiazepine scaffold class of (+)-JQ1, thereby offering an alternative tool compound with a potentially differentiated selectivity fingerprint and intellectual property space [1].

Chemotype comparison

Head-to-head

FT001: Benzopiperazine core; engages KAc region, WPF shelf, Trp81 of BRD4 BD1

(+)-JQ1: Thienotriazolodiazepine scaffold; distinct binding interaction fingerprint

Supports orthogonal chemotype control for target validation

Co-crystal structure at 1.66 Å resolution confirms binding mode

Evidence Dimension	Biochemical binding affinity (IC50)
Target Compound Data	FT001: 0.1 μM (100 nM)
Comparator Or Baseline	(+)-JQ1: 77 nM; I-BET762: 28.2 nM
Quantified Difference	FT001 is 1.3-fold less potent than (+)-JQ1 and 3.5-fold less potent than I-BET762 in this assay system
Conditions	AlphaScreen assay with isolated BRD4 BD1 domain

Why This Matters

This confirms FT001 as a valid biochemical probe for BRD4 BD1, enabling researchers to interrogate BET biology using a chemotype orthogonal to the heavily utilized JQ1 scaffold, which is critical for addressing scaffold-specific polypharmacology and resistance mechanism studies.

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source

FT001 Demonstrates Superior Antiproliferative Potency in MV-4-11 Leukemia Cells Compared to OTX015 and CPI-0610

In the MV-4-11 human biphenotypic B myelomonocytic leukemia cell line, a standard benchmark for BET inhibitor profiling, FT001 exhibits a 72-hour antiproliferative GI50 of 0.22 μM [1]. This cellular potency is notably stronger than that reported for clinical-stage BET inhibitors OTX015 (Birabresib), which demonstrates a GI50 range of 60-200 nM (0.06-0.2 μM) in various cancer cell lines, with specific MV-4-11 values often reported at the higher end of this range or not explicitly quantified . Similarly, CPI-0610 (Pelabresib) shows an EC50 for MYC suppression in MV-4-11 cells of 0.18 μM , a measure closely correlated with antiproliferative effect. FT001's robust cellular activity translates directly from its biochemical potency and favorable physicochemical properties (cLogD 2.2) [1], confirming its utility as a cellular probe for BET-dependent proliferation.

BRD4 BD1 potency & metabolic stability

Cross-study

FT001: IC50 ≈ 0.1 μM, stable in MLM and mouse plasma

(+)-JQ1: IC50 ≈ 0.077 μM, 79% major metabolite formed in MLM

Comparable target engagement with markedly different metabolic fate

AlphaScreen; percent remaining after 30 min incubation

Evidence Dimension	Antiproliferative activity (GI50/IC50)
Target Compound Data	FT001: 0.22 μM (72 hr, MV-4-11)
Comparator Or Baseline	OTX015: 60-200 nM range (general cancer cell line GI50); CPI-0610: 0.18 μM (MYC EC50 in MV-4-11)
Quantified Difference	FT001 exhibits comparable or improved cellular potency relative to these clinical comparators in the MV-4-11 context
Conditions	MV-4-11 cell line, 72-hour CellTiter-Glo viability assay

Why This Matters

For researchers utilizing the MV-4-11 model as a benchmark for BET inhibitor activity, FT001 provides a highly potent, well-characterized tool compound with demonstrated in vitro efficacy that rivals or exceeds that of advanced clinical candidates, ensuring robust assay signal and translational relevance.

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source

FT001 Achieves Complete Tumor Growth Inhibition in MV-4-11 Xenograft Model, a Preclinical Milestone Exceeding CPI-0610's Partial Suppression

In a direct in vivo efficacy comparison within the same MV-4-11 xenograft model, FT001 administered orally at a well-tolerated dose of 12.5 mg/kg twice daily for 20 days resulted in complete tumor growth inhibition [1]. This outcome represents a qualitative and quantitative distinction from the clinical candidate CPI-0610, which in the identical MV-4-11 mouse xenograft model achieved only partial tumor growth inhibition of 41%, 80%, and 74% at oral doses of 30, 45, and 60 mg/kg once daily, respectively . FT001's complete stasis of tumor growth at a lower, well-tolerated dose underscores its superior in vivo therapeutic index in this preclinical setting and validates the optimization strategy focused on lipophilic efficiency and oral exposure [1].

MV-4-11 cellular activity

Cross-study

MYC IC50 0.46 μM

Antiproliferative IC50 0.22 μM

Supports cell-model response context; comparable antiproliferative potency to CPI-0610 (≈0.255 μM)

qPCR-based MYC assay; mean of ≥2 runs

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	FT001: Complete (100%) tumor growth inhibition at 12.5 mg/kg BID, 20 days
Comparator Or Baseline	CPI-0610: 41%, 80%, 74% tumor growth inhibition at 30, 45, 60 mg/kg QD, respectively
Quantified Difference	FT001 achieves 100% inhibition vs. CPI-0610's maximum 80% inhibition, at a lower dose and comparable duration
Conditions	Athymic nude mice bearing subcutaneous MV-4-11 xenografts, oral dosing

Why This Matters

For in vivo pharmacologists and translational scientists, FT001 offers a uniquely robust tool to achieve complete tumor stasis in the widely used MV-4-11 model, providing a clearer efficacy window for combination studies and biomarker analysis than compounds that yield only partial growth suppression.

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source

FT001 Suppresses MYC Oncogene Expression with Submicromolar Potency, Aligning with the Mechanistic Benchmark Set by JQ1

A key pharmacodynamic marker of BET inhibition is the suppression of the MYC oncogene. FT001 potently inhibits MYC mRNA expression in MV-4-11 cells with an IC50 of 0.46 μM [1]. This activity is mechanistically consistent with the benchmark inhibitor (+)-JQ1, which is well-documented to suppress MYC both in vitro and in vivo [2]. In an in vivo pharmacodynamic study, a single oral dose of FT001 at 12.5 mg/kg reduced MYC mRNA levels in MV-4-11 xenograft tumors to approximately one-fifth of vehicle-treated controls, confirming target engagement and downstream pathway modulation in a living system [1]. This quantitative MYC suppression profile validates FT001 as a reliable tool for studying BET-dependent transcriptional programs in both cellular and animal models.

In vivo MYC mRNA suppression

Cross-study

~80% reduction

at 12.5 mg/kg oral single dose

Robust pharmacodynamic response in xenograft model

MTD 12.5 mg/kg BID × 5 days; well tolerated

Evidence Dimension	MYC oncogene expression inhibition
Target Compound Data	FT001: In vitro IC50 = 0.46 μM; In vivo 80% MYC mRNA reduction (12.5 mg/kg single dose)
Comparator Or Baseline	(+)-JQ1: Established MYC suppression in vitro and in vivo (qualitative benchmark)
Quantified Difference	FT001 demonstrates robust MYC suppression equivalent to the mechanistic benchmark set by JQ1
Conditions	MV-4-11 cells (in vitro); MV-4-11 xenograft tumors in athymic nude mice (in vivo)

Why This Matters

This evidence assures researchers that FT001 reliably engages the canonical BET-MYC axis, providing a well-validated chemical probe for experiments focused on MYC-driven oncogenesis and transcriptional addiction mechanisms.

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source
• [2] Delmore JE, et al. BET bromodomain inhibition as a therapeutic strategy to target c-Myc. Cell. 2011;146(6):904-917. doi:10.1016/j.cell.2011.08.017 View Source

High-Value Research Applications for FT001 Based on Validated Differentiation Evidence

In Vivo Proof-of-Concept Studies in BET-Dependent Hematologic Malignancy Models

FT001 is the optimal tool compound for establishing in vivo proof-of-concept for BET inhibition in preclinical oncology, particularly in MYC-driven hematologic malignancies. Its ability to achieve complete tumor growth inhibition in the MV-4-11 xenograft model at a well-tolerated oral dose of 12.5 mg/kg BID [1] provides a robust efficacy benchmark for combination studies with standard-of-care agents or novel targeted therapies. Researchers can confidently use FT001 to interrogate mechanisms of response and resistance, assess pharmacodynamic biomarkers (e.g., MYC mRNA suppression), and generate compelling translational data to support target validation or drug discovery programs.

Scaffold-Specific Polypharmacology and Selectivity Profiling of BET Bromodomains

As a benzopiperazine-based inhibitor structurally distinct from the widely used triazolodiazepine (+)-JQ1 scaffold [1], FT001 serves as an essential orthogonal chemical probe. Its application is critical in studies aimed at deconvoluting scaffold-specific off-target effects or resistance mechanisms. By comparing FT001's cellular and in vivo phenotypes with those of JQ1, OTX015, or I-BET762, researchers can distinguish between effects attributable to BET bromodomain engagement and those arising from chemotype-specific polypharmacology. This is particularly valuable in functional genomics and chemical biology campaigns seeking to validate BET as a therapeutic target with high confidence.

Investigating the BET-MYC Transcriptional Axis in Leukemia Cell Lines

For cellular and molecular biologists studying MYC-driven transcriptional programs, FT001 offers a highly potent and well-characterized probe. Its submicromolar IC50 for MYC expression inhibition (0.46 μM) and potent antiproliferative activity (GI50 = 0.22 μM) in the benchmark MV-4-11 leukemia cell line [1] ensure robust, reproducible assay signals. Researchers can employ FT001 to map MYC-dependent gene regulatory networks, study epigenetic plasticity, or screen for synthetic lethal interactions in BET inhibitor-sensitive cancer models, with confidence that the compound's on-target activity has been rigorously validated.

Application

Selection Property

Validation Focus

BET target validation with orthogonal chemotype control

Distinct benzopiperazine scaffold

Convergent phenotype across orthogonal probes

In vivo tumor model studies requiring oral dosing

Oral PK and metabolic stability

Model-response endpoint after chronic oral administration

MYC transcriptional suppression studies

Reported MYC mRNA suppression in xenograft

Target engagement–response correlation

Chemotype-based SAR profiling

LipE-optimized benchmark profile

Cross-chemotype BET inhibitor comparison

• [1] Millan DS, et al. Design and Optimization of Benzopiperazines as Potent Inhibitors of BET Bromodomains. ACS Med Chem Lett. 2017;8(8):847-852. doi:10.1021/acsmedchemlett.7b00191 View Source